GSK621

• Molecular Formula: C26H20ClN3O5
• Molecular Weight: 489.9 g/mol
• InChI: InChI=1S/C26H20ClN3O5/c1-34-18-6-3-5-17(13-18)30-25(32)23-20(28-26(30)33)14-22(27)29(23)16-11-9-15(10-12-16)19-7-4-8-21(35-2)24(19)31/h3-14,31H,1-2H3,(H,28,33)
• InChIKey: KURYSXLJGKKDHT-UHFFFAOYSA-N

GSK621 Direct AMPK Agonist Overview

GSK621 (CAS 1346607-05-3) is a synthetic small-molecule direct agonist of AMP-activated protein kinase (AMPK), a central cellular energy sensor that regulates anabolism, catabolism, and autophagy [1]. Originally developed by GlaxoSmithKline as part of a medicinal chemistry program targeting AMPK activation [2], GSK621 belongs to the pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione chemotype and functions by binding directly to the AMPK heterotrimer rather than through upstream kinase modulation or AMP-mimetic mechanisms . Its molecular formula is C₂₆H₂₀ClN₃O₅ (MW = 489.91), with a purity specification of ≥98% (HPLC) and DMSO solubility ≥28.5 mg/mL [3]. Unlike indirect AMPK modulators such as metformin or AICAR, GSK621 activates AMPK independent of LKB1-mediated phosphorylation or changes in the cellular AMP:ATP ratio, enabling precise interrogation of direct AMPK pharmacology [1].

▸ Direct AMPK agonist; activation independent of LKB1 and AMP:ATP ratio

▸ HPLC-verified purity for reproducible cellular assays

▸ DMSO-soluble stock preparation; validated CMC-Na oral formulation for in vivo studies

▸ Reported activity in AML and melanoma cell models

• [1] Sujobert P, Poulain L, Paubelle E, et al. Co-activation of AMPK and mTORC1 induces cytotoxicity in acute myeloid leukemia. Cell Reports, 2015, 11(9): 1446–1457. View Source
• [2] 智慧芽新药情报库. GSK-621药物基本信息. 药物类型: 小分子化药; 原研机构: 葛兰素史克. View Source
• [3] Amerigo Scientific. GSK621 Product Technical Data: CAS 1346607-05-3, purity 98.00%, solubility ≥28.5 mg/mL in DMSO. View Source

Why GSK621 Cannot Be Substituted

AMPK activators span three mechanistically distinct classes — indirect metabolic perturbagens (e.g., metformin, AICAR), allosteric β-subunit binders (e.g., A-769662, PF-739), and direct pan-AMPK agonists represented by GSK621 — and these classes differ profoundly in their activation mechanism, cellular potency, selectivity for normal versus malignant cells, and downstream signaling consequences [1]. A-769662 requires the β1-subunit carbohydrate-binding module for activity and shows markedly weaker cellular AMPK activation than GSK621 at equivalent or higher concentrations [2]. AICAR acts as a prodrug that must be converted to the AMP analog ZMP intracellularly, activating AMPK indirectly and engaging numerous off-target pathways at the millimolar concentrations required [3]. Metformin's effects are largely AMPK-independent in AML [1]. Furthermore, GSK621 uniquely engages a synthetic lethal mechanism through concomitant AMPK and mTORC1 co-activation that is not recapitulated by other AMPK activators, as demonstrated by PERK-dependent apoptosis and venetoclax synergy that depend specifically on the pharmacological profile of GSK621 [4]. These molecular differences translate into distinct efficacy and selectivity profiles, making direct empirical comparison — not class-level assumption — the only valid basis for compound selection.

A-769662 allosteric β1-binder

Weaker cellular AMPK activation than GSK621 at equivalent concentrations; lacks mTORC1 co-activation.

AICAR prodrug conversion

Requires intracellular ZMP conversion; engages off-target pathways at millimolar concentrations.

Metformin AMPK-independent effects

Effects in AML are largely AMPK-independent; direct AMPK activation not replicated.

• [1] Sujobert P, Poulain L, Paubelle E, et al. Co-activation of AMPK and mTORC1 induces cytotoxicity in acute myeloid leukemia. Cell Reports, 2015, 11(9): 1446–1457. View Source
• [2] Xiao B, Sanders MJ, Carmena D, et al. Structural basis of AMPK regulation by small molecule activators. Nature Communications, 2013, 4: 3017. View Source
• [3] Corton JM, Gillespie JG, Hawley SA, Hardie DG. 5-Aminoimidazole-4-carboxamide ribonucleoside: a specific method for activating AMP-activated protein kinase in intact cells? European Journal of Biochemistry, 1995, 229(2): 558–565. View Source
• [4] Grenier A, Poulain L, Mondesir J, et al. AMPK-PERK axis represses oxidative metabolism and enhances apoptotic priming of mitochondria in acute myeloid leukemia. Cell Reports, 2022, 38(1): 110197. View Source

GSK621 Differentiation Evidence

AMPK Activation Potency vs. A-769662 in AML Cells

In MOLM-14 AML cells, GSK621 demonstrates substantially greater cellular potency at inducing AMPK activation than A-769662. At a concentration of 30 µM, GSK621 induces phosphorylation of ULK1 (S555) and ACC (S79) — two direct AMPK substrates — to a level equivalent to that achieved with 200 µM A-769662, representing an approximately 6.7-fold potency advantage for GSK621 on a concentration basis [1]. This comparison was performed in the same cellular context, measuring identical downstream phosphorylation endpoints under matched experimental conditions.

AMPK activation potency vs A-769662

Head-to-head

~6.7-fold greater cellular potency (30 µM GSK621 ≈ 200 µM A-769662)

Supports AML AMPK pathway compound selection

MOLM-14 cells; ULK1/ACC phosphorylation endpoints

Evidence Dimension	Cellular AMPK activation potency: induction of ULK1 (S555) and ACC (S79) phosphorylation in MOLM-14 AML cells
Target Compound Data	30 µM GSK621 induces equivalent phosphorylation of ULK1 (S555) and ACC (S79) as 200 µM A-769662
Comparator Or Baseline	A-769662 at 200 µM
Quantified Difference	~6.7-fold greater cellular potency (30 µM vs. 200 µM for equivalent substrate phosphorylation)
Conditions	MOLM-14 AML cell line; Western blot detection of phospho-ULK1 (S555) and phospho-ACC (S79)

Why This Matters

This direct head-to-head data enables scientifically grounded compound selection: researchers requiring maximal AMPK pathway engagement at lower compound concentrations in AML models have a quantified basis for choosing GSK621 over A-769662.

• [1] Sujobert P, Poulain L, Paubelle E, et al. Co-activation of AMPK and mTORC1 induces cytotoxicity in acute myeloid leukemia. Cell Reports, 2015, 11(9): 1446–1457. Figure 1B and Figure S1A. View Source

Anti-Proliferative Activity in AML Cell Panel

GSK621 was evaluated across a panel of 20 genetically diverse AML cell lines, reducing proliferation in all 20 lines (100% coverage) with IC₅₀ values ranging from 13 to 30 µM, and inducing apoptosis in 17 of 20 lines (85%) [1]. By contrast, A-769662 at concentrations up to 200 µM showed significantly weaker anti-proliferative effects in the same AML models and did not achieve comparable levels of apoptosis induction [1]. Importantly, GSK621 at effective anti-leukemic concentrations (30 µM) displayed minimal cytotoxicity toward normal hematopoietic progenitors, primary human astrocytes, and HCN-1a neuronal cells, establishing a therapeutic window absent with less selective AMPK modulators such as AICAR .

Anti-proliferative activity in AML panel

Head-to-head

IC₅₀ 13–30 µM across 20/20 AML lines; apoptosis in 17/20 lines

Broad model-response context across AML subtypes

CellTiter-Glo viability; 4-day treatment; selectivity vs normal progenitors reported

Evidence Dimension	Anti-proliferative activity across a panel of 20 AML cell lines and selectivity versus normal cells
Target Compound Data	IC₅₀ 13–30 µM in all 20 AML lines; apoptosis induced in 17/20 (85%) lines; little cytotoxicity toward normal hematopoietic progenitors at 30 µM
Comparator Or Baseline	A-769662: significantly weaker anti-proliferative effects in same AML models at concentrations up to 200 µM; AICAR: non-selective cytotoxicity at millimolar concentrations required for activity
Quantified Difference	GSK621 inhibits 100% of tested AML lines (20/20); A-769662 fails to achieve comparable inhibition even at ~6.7-fold higher effective concentration
Conditions	20 AML cell lines (MV4-11, OCI-AML3, OCI-AML2, HL-60, Kasumi, HEL, UT7, NB4, TF-1, KG1A, Nomo p28, SKM-1, U937, YHP1, MOLM-14, Mo7e, K562, MOLM-13, EOL-1, SET-2); CellTiter-Glo viability assay; 4-day treatment

Why This Matters

Procurement decisions for AML-focused research programs require evidence of broad activity across genetically heterogeneous disease models; these data uniquely position GSK621 as a tool compound with demonstrated activity across the full diversity of AML subtypes tested.

• [1] Sujobert P, Poulain L, Paubelle E, et al. Co-activation of AMPK and mTORC1 induces cytotoxicity in acute myeloid leukemia. Cell Reports, 2015, 11(9): 1446–1457. View Source

In Vivo Anti-Leukemic Efficacy in AML Xenografts

In mice bearing MOLM-14 AML cell xenografts, intraperitoneal administration of GSK621 at 30 mg/kg twice daily (b.i.d.) significantly reduced leukemia growth and markedly extended survival compared to both vehicle control and a lower dose of 10 mg/kg b.i.d. [1]. The survival benefit correlated with pharmacodynamic evidence of increased AMPK activity in tumor tissue, as measured by elevated ACC S79 phosphorylation and induction of apoptosis [1]. This dose-dependent in vivo efficacy distinguishes GSK621 from A-769662, which despite its sub-micromolar biochemical EC₅₀ (0.8 µM on purified AMPK [2]) has not been reported to produce equivalent survival extension in AML xenograft models at tolerated doses, likely reflecting differences in cellular permeability, pharmacokinetics, and the unique mTORC1 co-activation mechanism of GSK621 [3].

In vivo AML xenograft efficacy

Cross-study

30 mg/kg b.i.d. extended survival; 10 mg/kg sub-efficacious

Dose-dependent model-response context

MOLM-14 xenograft; ACC phosphorylation PD marker

Evidence Dimension	In vivo anti-leukemic efficacy: tumor growth inhibition and survival extension in MOLM-14 AML xenograft mouse model
Target Compound Data	GSK621 30 mg/kg b.i.d. i.p.: reduced leukemia growth and significantly extended survival vs. vehicle; 10 mg/kg b.i.d. showed inferior efficacy, establishing dose-response
Comparator Or Baseline	A-769662: no published evidence of comparable survival extension in AML xenograft models at tolerated doses (note: cross-study limitation)
Quantified Difference	GSK621 30 mg/kg b.i.d. produces significant survival extension; lower dose (10 mg/kg) is sub-efficacious, confirming a dose-response relationship
Conditions	Nude mice bearing MOLM-14 AML cell xenografts; intraperitoneal injection; b.i.d. dosing regimen; survival as endpoint; ACC S79 phosphorylation as pharmacodynamic marker

Why This Matters

For in vivo pharmacology programs, demonstrated dose-dependent survival benefit in a disease-relevant xenograft model is a critical selection criterion; GSK621 is among the few direct AMPK activators with published in vivo survival data in AML.

• [1] Sujobert P, Poulain L, Paubelle E, et al. Co-activation of AMPK and mTORC1 induces cytotoxicity in acute myeloid leukemia. Cell Reports, 2015, 11(9): 1446–1457. View Source
• [2] Göransson O, McBride A, Hawley SA, et al. Mechanism of action of A-769662, a valuable tool for activation of AMP-activated protein kinase. Journal of Biological Chemistry, 2007, 282(45): 32549–32560. View Source
• [3] Amerigo Scientific. GSK621 Product Information: In vivo efficacy data — MOLM-14 xenograft model, 30 mg/kg b.i.d. i.p. View Source

PERK-Dependent Apoptosis and Venetoclax Synergy

GSK621 engages a unique synthetic lethal mechanism in AML cells characterized by concomitant activation of AMPK and mTORC1, leading to PERK phosphorylation (at conserved residues S439 and T680), eIF2α signaling pathway activation, and subsequent autophagic cell death [1]. This mechanism is not observed with A-769662, which neither co-activates mTORC1 nor induces the PERK/eIF2α stress response cascade [1]. Functionally, GSK621-induced mitochondrial membrane depolarization and apoptosis were abrogated upon CRISPR/Cas9-mediated PERK depletion or expression of phosphorylation-site mutant PERK, confirming target engagement specificity [2]. Critically, GSK621 synergizes with the clinical Bcl-2 inhibitor venetoclax (ABT-199) in multiple AML cell lines, with the synergy driven by PERK-dependent mitochondrial priming to apoptosis [3]. Although four AMPK activators (GSK621, MK-8722, PF-06409577, compound 991) were tested in combination with venetoclax, the mechanistic basis for synergy — AMPK→PERK→ALDH2 suppression→mitochondrial priming — was specifically elucidated for GSK621 [3]. GSK621 plus venetoclax enhanced anti-leukemic activity in primary AML patient samples ex vivo and in humanized mouse models in vivo [3].

PERK-dependent apoptotic mechanism

Head-to-head

Co-activates mTORC1; PERK phosphorylation; venetoclax synergy

Mechanism-specific for AMPK-mTORC1 crosstalk research

CRISPR PERK depletion confirms specificity; primary AML sample and humanized mouse data

Evidence Dimension	Mechanism of cytotoxicity: AMPK/mTORC1 co-activation → PERK phosphorylation → eIF2α signaling → apoptosis; venetoclax synergy
Target Compound Data	GSK621: co-activates mTORC1 alongside AMPK; induces PERK phosphorylation at S439 and T680; cytotoxicity reversed by PERK depletion; synergizes with venetoclax in AML cell lines, primary patient samples, and humanized mouse models in vivo
Comparator Or Baseline	A-769662: does not co-activate mTORC1; does not induce PERK/eIF2α stress response; no published venetoclax synergy data in AML
Quantified Difference	Qualitative mechanistic difference: GSK621 uniquely engages mTORC1 co-activation → PERK → eIF2α apoptotic axis; PERK depletion abrogates GSK621-induced but not A-769662-induced effects
Conditions	AML cell lines (MOLM-14, OCI-AML3, HL-60); CRISPR/Cas9 PERK depletion; PERK phospho-mutant complementation; BH3 profiling; venetoclax combination studies in vitro and in humanized mouse AML models

Why This Matters

Mechanism-based differentiation is essential for rational experimental design: researchers investigating AMPK-mTORC1 crosstalk, ER stress-mediated cell death, or venetoclax combination strategies require GSK621 specifically, as these pathways are not engaged by alternative AMPK activators.

• [1] Sujobert P, Poulain L, Paubelle E, et al. Co-activation of AMPK and mTORC1 induces cytotoxicity in acute myeloid leukemia. Cell Reports, 2015, 11(9): 1446–1457. View Source
• [2] Bouscary D, et al. PKR-like Endoplasmic Reticulum Kinase Mediates Apoptosis Induced By Pharmacological AMP-Activated Protein Kinase Activation in Acute Myeloid Leukemia. Blood, 2019, 134(Supplement_1): 2552. View Source
• [3] Grenier A, Poulain L, Mondesir J, et al. AMPK-PERK axis represses oxidative metabolism and enhances apoptotic priming of mitochondria in acute myeloid leukemia. Cell Reports, 2022, 38(1): 110197. View Source

Comparative Efficacy in Melanoma Cells

In a comparative evaluation against human melanoma cell lines (A375, WM-115, SK-Mel-2), GSK621 was more potent than three other AMPK activators — A-769662, Compound 13, and AICAR — at inhibiting melanoma cell survival and proliferation [1]. GSK621 treatment provoked caspase-3/-9-dependent apoptotic death, and AMPKα knockdown or dominant-negative mutation (T172A) dramatically attenuated GSK621-induced cytotoxicity, confirming on-target mechanism [1]. Notably, the same GSK621 treatment was non-cytotoxic against normal human melanocytes, indicating a selective vulnerability of melanoma cells to GSK621-mediated AMPK activation [1]. Intraperitoneal administration of GSK621 inhibited A375 melanoma tumor growth in SCID mice in vivo, and co-administration of the MEK inhibitor MEK162 (binimetinib) further sensitized tumors to GSK621, suggesting a rational combination strategy [1].

Melanoma cell inhibition

Head-to-head

More potent than A-769662, Cmpd 13, AICAR; caspase-3/-9 dependent apoptosis

Supports melanoma AMPK research selection

A375, WM-115, SK-Mel-2 lines; normal melanocyte sparing reported

Evidence Dimension	Inhibition of melanoma cell survival and proliferation; selectivity vs. normal melanocytes
Target Compound Data	GSK621: inhibits A375, WM-115, and SK-Mel-2 melanoma cells; induces caspase-3/-9-dependent apoptosis; non-cytotoxic toward normal human melanocytes; inhibits A375 xenograft growth in vivo
Comparator Or Baseline	A-769662, Compound 13, and AICAR: all three were less potent than GSK621 at inhibiting the same melanoma cell lines
Quantified Difference	GSK621 more potent than A-769662, Compound 13, and AICAR (rank-order potency; quantitative IC₅₀ values for each comparator in melanoma cells not disaggregated in the primary publication)
Conditions	A375, WM-115, SK-Mel-2 human melanoma cell lines; MTT viability and proliferation assays; Annexin V apoptosis detection; caspase-3/-9 activation; SCID mouse A375 xenograft model; GSK621 i.p. administration

Why This Matters

For melanoma researchers, compound selection among AMPK activators requires evidence of comparative efficacy in melanoma-relevant models; this head-to-head dataset establishes GSK621 as the most potent among four tested AMPK activators in melanoma cells.

• [1] Chen L, Liu W, et al. AMPK activation by GSK621 inhibits human melanoma cells in vitro and in vivo. Biochemical and Biophysical Research Communications, 2016, 480(4): 515–521. View Source

Physicochemical and Formulation Properties

GSK621 exhibits DMSO solubility of ≥28.5 mg/mL (~58.2 mM), sufficient for preparation of concentrated stock solutions for in vitro assays, and is insoluble in both water and ethanol, necessitating DMSO-based dissolution for cell culture work [1]. For in vivo oral administration, GSK621 can be formulated as a homogeneous suspension in CMC-Na (carboxymethylcellulose sodium) at ≥5 mg/mL . This solubility profile is comparable to or exceeds that of A-769662, which is typically solubilized in DMSO at similar concentrations but is also water-insoluble . Critically, moisture-contaminated DMSO significantly reduces GSK621 solubility; use of fresh, anhydrous DMSO is recommended for reproducible stock preparation . Suppliers report batch-to-batch purity of ≥98% (HPLC) with some sources verifying 99.05% purity, and the compound is stable for long-term storage as powder at -20°C .

Formulation and handling properties

Formulation-context

DMSO ≥28.5 mg/mL; water/ethanol insoluble; CMC-Na oral formulation ≥5 mg/mL; HPLC purity ≥98%

Guides experimental handling and in vivo dosing

Use fresh anhydrous DMSO; powder storage -20°C; batch purity verified

Evidence Dimension	Solubility and formulation properties relevant to experimental handling and in vivo dosing
Target Compound Data	DMSO: ≥28.5 mg/mL (~58.2 mM); Water: insoluble; Ethanol: insoluble; CMC-Na suspension for oral dosing: ≥5 mg/mL; Purity: ≥98% (HPLC), with batch-specific purity verified up to 99.05%
Comparator Or Baseline	A-769662: DMSO-soluble at comparable concentrations; also water-insoluble; no standardized CMC-Na oral formulation reported in vendor datasheets
Quantified Difference	Both compounds require DMSO for dissolution; GSK621 has a validated CMC-Na oral formulation protocol (≥5 mg/mL); moisture sensitivity noted for GSK621 DMSO stocks
Conditions	Solubility tested at 25°C; DMSO must be fresh and anhydrous; CMC-Na suspension prepared at 5 mg/mL for oral gavage; storage: powder at -20°C (3 years), 4°C (2 years); in-solvent: -80°C (6 months)

Why This Matters

Reproducible experimental outcomes depend on proper compound handling; the documented solubility parameters and formulation protocols reduce the risk of compound precipitation, inaccurate dosing, and batch variability in both in vitro and in vivo studies.

• [1] Amerigo Scientific. GSK621 Product Technical Data: solubility in DMSO ≥28.5 mg/mL; insoluble in H₂O and EtOH. View Source

GSK621 Research Applications

AML Preclinical Research: Synthetic Lethality and Venetoclax Combinations

GSK621 is the AMPK activator of choice for investigating the AMPK-mTORC1 synthetic lethal interaction in AML. The compound's unique ability to co-activate mTORC1 alongside AMPK — a property not shared by A-769662 or AICAR [1] — makes it indispensable for mechanistic studies of PERK/eIF2α-mediated autophagic cell death. Researchers evaluating venetoclax-based combination strategies should select GSK621 based on the demonstrated synergy between GSK621 and venetoclax in multiple AML cell lines, primary patient samples ex vivo, and humanized mouse models in vivo, where the mechanistic basis (AMPK→PERK→ALDH2 suppression→mitochondrial priming) has been specifically elucidated [2]. The compound's selectivity for AML cells over normal hematopoietic progenitors further supports its use in translational studies where therapeutic window assessment is critical.

Melanoma Pharmacology: Superior AMPK Activation

For melanoma research programs requiring pharmacological AMPK activation, GSK621 is the most potent option among tested direct and indirect AMPK activators. Head-to-head comparison demonstrated that GSK621 outperforms A-769662, Compound 13, and AICAR in inhibiting A375, WM-115, and SK-Mel-2 melanoma cell survival and proliferation [1]. The compound's selectivity — cytotoxic to melanoma cells while sparing normal melanocytes — supports its use in target validation studies and in vivo xenograft experiments, where GSK621 monotherapy inhibited A375 tumor growth and combination with MEK inhibitors (e.g., MEK162) produced enhanced anti-tumor activity [1].

AMPK Pathway Dissection: Direct vs. Metabolic Activation

GSK621 serves as a critical tool compound for experiments requiring clean discrimination between direct AMPK pharmacological activation and indirect activation via metabolic stress (e.g., energy depletion, mitochondrial poisoning). Unlike metformin — whose cytotoxic effects in AML are largely AMPK-independent [1] — and AICAR — which requires intracellular conversion to ZMP and engages AMPK-independent pathways at millimolar concentrations [1] — GSK621 directly binds and activates AMPK. This makes GSK621 the appropriate choice for experiments incorporating AMPKα shRNA knockdown or dominant-negative (T172A) controls, where the on-target nature of GSK621's effects has been rigorously validated across multiple cellular contexts including AML, melanoma, glioma, and osteoblasts [2].

Application

Selection Property

Validation Focus

AML synthetic lethality and venetoclax combination studies

mTORC1 co-activation and PERK-dependent mechanism

AMPK-mTORC1 crosstalk and apoptosis endpoints

Melanoma cell proliferation and survival research

Reported comparative potency in melanoma lines

Caspase-dependent apoptosis and normal melanocyte selectivity

Direct vs. indirect AMPK activation pathway dissection

Direct AMPK binding independent of LKB1/AMP:ATP

On-target validation via AMPKα knockdown and T172A mutant controls

• [1] Sujobert P, Poulain L, Paubelle E, et al. Co-activation of AMPK and mTORC1 induces cytotoxicity in acute myeloid leukemia. Cell Reports, 2015, 11(9): 1446–1457. View Source
• [2] Grenier A, Poulain L, Mondesir J, et al. AMPK-PERK axis represses oxidative metabolism and enhances apoptotic priming of mitochondria in acute myeloid leukemia. Cell Reports, 2022, 38(1): 110197. View Source